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Compound of Interest

Compound Name: Isobutylcyclohexane

Cat. No.: B156439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

isobutylcyclohexane. Due to the limited availability of direct experimental data for this specific

compound, this guide combines known physical properties with estimated thermodynamic

values derived from established methodologies and comparative data from its structural isomer,

n-butylcyclohexane. Detailed experimental protocols for determining these properties are also

provided, offering a framework for further empirical investigation.

Core Thermodynamic and Physical Properties
The following tables summarize the key physical and thermodynamic properties of

isobutylcyclohexane. Where direct experimental data is unavailable, values have been

estimated using the group additivity method, a well-established technique for predicting the

thermodynamic properties of organic compounds. For comparative purposes, experimental

data for n-butylcyclohexane is also presented.

Table 1: Physical Properties of Isobutylcyclohexane
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Property Value Source/Reference

Molecular Formula C₁₀H₂₀ [1][2][3]

Molecular Weight 140.27 g/mol [1][2]

CAS Number 1678-98-4 [1][3][4]

Boiling Point 171.3 °C (at 760 mmHg) [3][4]

Melting Point -95 °C [3][4]

Density 0.7950 g/cm³ (at 20 °C) [4]

Vapor Pressure 1.9 ± 0.1 mmHg (at 25°C)

Table 2: Thermodynamic Properties of Isobutylcyclohexane and n-Butylcyclohexane

Property
Isobutylcyclohexan
e (Estimated)

n-
Butylcyclohexane
(Experimental)

Unit

Standard Molar

Enthalpy of Formation

(Liquid)

-268.2 ± 2.0 -263.2 ± 1.3 kJ/mol

Standard Molar

Enthalpy of

Combustion (Liquid)

-6525.3 ± 2.0 -6530.3 ± 1.2 kJ/mol

Molar Heat Capacity

(Liquid, at 298.15 K)
273.0 271.04 J/(mol·K)

Standard Molar

Entropy (Liquid, at

298.15 K)

347.0 344.97 J/(mol·K)

Note on Estimations: The thermodynamic values for isobutylcyclohexane were estimated

using the group additivity method.[5] This approach involves summing the contributions of

individual molecular groups to the overall thermodynamic property. The values for the

necessary groups were derived from the experimental data available for n-butylcyclohexane, its
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straight-chain isomer.[6] While these estimations provide a strong theoretical basis,

experimental verification is recommended for critical applications.

Experimental Protocols
The determination of the thermodynamic properties of a substance like isobutylcyclohexane
relies on precise and well-defined experimental procedures. The following sections detail the

standard methodologies for measuring key thermodynamic parameters.

Determination of Heat Capacity by Adiabatic Calorimetry
Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of a liquid.[7]

[8][9][10] The fundamental principle is to create a perfectly insulated system where no heat is

exchanged with the surroundings.

Methodology:

Sample Preparation: A precisely weighed sample of high-purity isobutylcyclohexane is

placed into a sealed sample container within the calorimeter.

Calorimeter Assembly: The sample container is placed inside an adiabatic shield. The entire

assembly is housed within a vacuum-jacketed vessel to minimize heat loss.

Thermal Equilibration: The system is allowed to reach a stable initial temperature.

Heating: A known amount of electrical energy is supplied to a heater within the sample

container, causing a small, precisely measured increase in temperature.

Adiabatic Control: The temperature of the adiabatic shield is continuously and automatically

adjusted to match the temperature of the sample container, thereby preventing any heat

transfer between them.

Data Acquisition: The temperature of the sample is monitored with a high-precision

thermometer (e.g., a platinum resistance thermometer) throughout the heating process.

Calculation: The heat capacity (Cp) is calculated from the electrical energy supplied (Q), the

mass of the sample (m), and the resulting temperature change (ΔT) using the formula: Cp =

Q / (m * ΔT)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C1678939&Mask=2
https://www.benchchem.com/product/b156439?utm_src=pdf-body
https://www.zealinstruments.com/adiabatic-calorimetry-testing-understanding-the-basics/
https://m.youtube.com/watch?v=-tsWuJe671Q
https://www.fauske.com/blog/what-is-adiabatic-calorimetry
https://pmc.ncbi.nlm.nih.gov/articles/PMC4891963/
https://www.benchchem.com/product/b156439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Measurement Analysis

Sample Preparation
(Weighing & Sealing) Calorimeter Assembly Thermal Equilibration Controlled Heating

Adiabatic Shield Control

feedback

Temperature Monitoring Heat Capacity Calculation

Click to download full resolution via product page

Adiabatic Calorimetry Experimental Workflow

Determination of Enthalpy of Combustion by Bomb
Calorimetry
Bomb calorimetry is the standard method for determining the heat of combustion of a

substance.[11][12][13][14][15] The sample is combusted in a constant-volume container (the

"bomb"), and the heat released is absorbed by a surrounding water bath.

Methodology:

Sample Preparation: A known mass of isobutylcyclohexane is placed in a sample crucible.

A fuse wire is positioned to be in contact with the sample.

Bomb Assembly: The crucible is placed inside the bomb, which is then sealed and

pressurized with pure oxygen to approximately 30 atm.

Calorimeter Setup: The bomb is submerged in a precisely known mass of water in an

insulated container (the calorimeter).

Initial Temperature: The initial temperature of the water is recorded.

Ignition: The sample is ignited by passing an electric current through the fuse wire.
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Temperature Measurement: The temperature of the water is recorded at regular intervals

until it reaches a maximum and then begins to cool.

Data Analysis: The heat of combustion is calculated from the temperature rise of the water

and the known heat capacity of the calorimeter system. Corrections are made for the heat of

combustion of the fuse wire and for the formation of any side products (e.g., nitric acid from

residual nitrogen in the bomb).

Preparation Combustion Analysis

Sample Preparation & Weighing Bomb Assembly & Pressurization Calorimeter Setup Sample Ignition Temperature Monitoring Data Analysis & Corrections Enthalpy of Combustion Calculation
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Bomb Calorimetry Experimental Workflow

Determination of Vapor Pressure by the Static Method
The static method is a direct measurement of the vapor pressure of a liquid in equilibrium with

its vapor phase at a specific temperature.[16][17][18][19][20]

Methodology:

Sample Preparation: A small amount of isobutylcyclohexane is introduced into a

thermostatted sample cell.

Degassing: The sample is thoroughly degassed to remove any dissolved air or other volatile

impurities. This is typically achieved by repeated freeze-pump-thaw cycles.

Temperature Control: The sample cell is brought to the desired temperature and allowed to

reach thermal equilibrium.

Pressure Measurement: The pressure of the vapor in the headspace above the liquid is

measured using a high-precision pressure transducer.
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Data Collection: The vapor pressure is recorded at a series of different temperatures to

establish the vapor pressure curve.
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Static Vapor Pressure Measurement Workflow

Conclusion
This technical guide provides a foundational understanding of the thermodynamic properties of

isobutylcyclohexane. While direct experimental data for some key thermodynamic

parameters are not readily available in the public domain, this guide offers robust estimations

based on established theoretical principles and comparative data from its isomer, n-

butylcyclohexane. The detailed experimental protocols and workflows presented herein serve

as a practical resource for researchers seeking to conduct their own empirical studies to further

refine our understanding of this compound's thermodynamic behavior. Such data is crucial for

applications in chemical process design, safety analysis, and as a reference in various

research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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